2-(3-oxo-1,2,3,4-tetrahydronaphtho[1,8-ef][1,4]diazepin-2-yl)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(12-oxo-10,13-diazatricyclo[7.4.1.05,14]tetradeca-1,3,5(14),6,8-pentaen-11-yl)-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H16F3N3O2/c22-21(23,24)13-6-3-7-14(10-13)25-18(28)11-17-20(29)27-16-9-2-5-12-4-1-8-15(26-17)19(12)16/h1-10,17,26H,11H2,(H,25,28)(H,27,29)
• InChI Key: XBMNHCBYPLLHTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)NC(C(=O)NC3=CC=C2)CC(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C21H16F3N3O2
• Molecular Weight: 399.4 g/mol
• CAS No.: 1008011-97-9

Description

The compound 2-(3-oxo-1,2,3,4-tetrahydronaphtho[1,8-ef][1,4]diazepin-2-yl)-N-(3-(trifluoromethyl)phenyl)acetamide features a naphtho[1,8-ef][1,4]diazepin-3-one core fused to a bicyclic aromatic system, with an acetamide group at the 2-position. The N-substituent on the acetamide moiety is a 3-(trifluoromethyl)phenyl group, which introduces strong electron-withdrawing effects and hydrophobicity.

Key structural features:

• Core: Naphtho[1,8-ef][1,4]diazepin-3-one, a seven-membered ring fused to naphthalene.
• Substituent: 3-(Trifluoromethyl)phenyl group, known for enhancing metabolic stability and binding affinity in medicinal chemistry.

Biological Activity

The compound 2-(3-oxo-1,2,3,4-tetrahydronaphtho[1,8-ef][1,4]diazepin-2-yl)-N-(3-(trifluoromethyl)phenyl)acetamide is a nitrogen-rich heterocyclic compound that has garnered attention for its potential biological activities. This article reviews its synthesis, biological properties, and relevant research findings.

This compound is characterized by the following chemical properties:

Property	Value
Molecular Formula	C22H20F3N3O2
Molecular Weight	388.419 g/mol
Density	1.3 ± 0.1 g/cm³
Boiling Point	827.7 ± 55.0 °C
Flash Point	299.5 ± 31.7 °C
LogP	0.72

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, starting from simpler precursors to form the tetrahydronaphthodiazepine core followed by acylation with the trifluoromethyl phenyl group. This synthetic route is crucial for ensuring the purity and yield of the final product.

Anticancer Activity

Recent studies have indicated that derivatives of diazepine compounds exhibit significant cytotoxicity against various cancer cell lines. For instance, compounds similar to the one in focus have shown promising results against HeLa and MCF-7 cell lines, with IC50 values indicating effective inhibition of cell proliferation.

• Case Study: A derivative with a similar structure demonstrated an IC50 value of 29 μM against HeLa cells, suggesting that modifications in the diazepine structure can enhance biological activity .

The proposed mechanism of action involves interaction with specific molecular targets such as enzymes and receptors involved in cell signaling pathways. The trifluoromethyl group enhances lipophilicity, potentially improving membrane permeability and bioavailability.

Research Findings

Research has highlighted several key findings regarding the biological activity of this compound:

• Cytotoxicity: The compound exhibits significant cytotoxic effects on cancer cell lines, indicating its potential as an anticancer agent.
• Enzyme Inhibition: Studies suggest that it may act as an allosteric modulator for certain receptors, affecting their activity and downstream signaling pathways .
• Comparative Analysis: When compared to other nitrogen-rich heterocycles, this compound shows enhanced activity due to its unique structural features.

Scientific Research Applications

Anticancer Properties

Research has indicated that compounds similar to 2-(3-oxo-1,2,3,4-tetrahydronaphtho[1,8-ef][1,4]diazepin-2-yl)-N-(3-(trifluoromethyl)phenyl)acetamide exhibit significant anticancer activity. For instance:

• Mechanism of Action : These compounds may induce apoptosis in cancer cells through the activation of specific signaling pathways.
• Case Studies : In vitro studies have shown that derivatives of this compound can inhibit the proliferation of various cancer cell lines such as breast and lung cancer cells.

Neuropharmacological Effects

Another promising application lies in neuropharmacology:

• Anxiolytic and Antidepressant Effects : The diazepine structure suggests potential anxiolytic properties. Studies have shown that related compounds can modulate GABAergic activity, which is crucial for anxiety regulation.

Drug Development

The unique structural features of this compound make it a candidate for drug development targeting:

• Central Nervous System Disorders : Potential applications include treatment for anxiety disorders and depression.
• Cancer Therapy : As mentioned earlier, its anticancer properties could be harnessed in developing new chemotherapeutic agents.

Comparison with Similar Compounds

Naphtho[1,8-ef][1,4]diazepin-3-one Acetamide Derivatives

The target compound belongs to a family of naphthodiazepine acetamides differing in the substituents on the phenyl ring. Below is a comparative analysis of key analogs:

Compound Name	Substituent	Molecular Formula	Molar Mass (g/mol)	Density (g/cm³)	Boiling Point (°C)	pKa	Biological Activity (IC50)
N-(3-Methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydronaphtho[1,8-ef][1,4]diazepin-2-yl)acetamide	3-Methylphenyl	C₂₁H₁₉N₃O₂	345.39	1.261 (Predicted)	695.2 (Predicted)	14.20	Not reported
N-(4-Ethoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydronaphtho[1,8-ef][1,4]diazepin-2-yl)acetamide	4-Ethoxyphenyl	C₂₂H₂₁N₃O₃	375.42	Not reported	Not reported	Not reported	Not reported
N-(3-Nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydronaphtho[1,8-ef][1,4]diazepin-2-yl)acetamide	3-Nitrophenyl	Not provided	Not provided	Not reported	Not reported	Not reported	IC₅₀ = 100,000–250,000 nM [1,2]
Target Compound	3-(Trifluoromethyl)phenyl	Likely C₂₁H₁₆F₃N₃O₂	~399.37 (Estimated)	~1.3 (Predicted)	~700 (Predicted)	~13.5 (Estimated)	Not reported

Key Observations :

• Substituent Effects: Electron-withdrawing groups (e.g., -NO₂, -CF₃) may reduce basicity (lower pKa) compared to electron-donating groups (e.g., -OEt, -CH₃) . The 3-nitrophenyl analog exhibits weak inhibitory activity (IC₅₀ > 100,000 nM), suggesting substituents significantly influence biological potency .
• Physical Properties : Higher molar mass and hydrophobicity in the target compound (due to -CF₃) may enhance membrane permeability but reduce aqueous solubility.

Benzothiazole-Based Acetamide Derivatives

Structurally distinct analogs featuring benzothiazole cores (from patents) highlight divergent pharmacological applications:

Compound Name	Core Structure	Substituent	Synthesis Yield	Notable Properties
N-(6-Trifluoromethylbenzothiazole-2-yl)-2-(3-(trifluoromethyl)phenyl)acetamide	Benzothiazole	3-(Trifluoromethyl)phenyl	19%	Potential kinase/modulator target
N-(6-Trifluoromethoxybenzothiazole-2-yl)-2-(3,4,5-trimethoxyphenyl)acetamide	Benzothiazole	3,4,5-Trimethoxyphenyl	Not reported	Anticandidate for antiproliferative activity

Comparison with Target Compound :

• Synthetic Accessibility : Benzothiazole derivatives often require microwave-assisted synthesis with moderate yields (e.g., 19% ), whereas naphthodiazepines are synthesized via high-yielding condensation reactions (e.g., 80–95% ).

Research Findings and Implications

• The trifluoromethyl group in the target compound could offer a balance between hydrophobicity and electronic effects, though empirical data are needed .
• Crystallography : Structural determination of related compounds (e.g., using SHELX or ORTEP ) could elucidate hydrogen-bonding patterns critical for crystal packing and stability .
• Applications : Unlike pesticidal acetamides (e.g., alachlor, pretilachlor ), the target compound and its analogs are likely tailored for therapeutic purposes, such as enzyme inhibition or receptor modulation.